Cas no 62177-37-1 (4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-)
62177-37-1 structure
Product Name:4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-
CAS No:62177-37-1
MF:C12H19N3O3S
MW:285.36256146431
CID:455378
Update Time:2024-01-30
4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-
- 4-Isothiazolecarboxylic acid, 5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-
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- Inchi: 1S/C12H19N3O3S/c1-4-15(5-2)7-6-9(16)13-11-10(12(17)18)8(3)14-19-11/h4-7H2,1-3H3,(H,13,16)(H,17,18)
- InChI Key: PEBRANPGFATLQQ-UHFFFAOYSA-N
- SMILES: S1C(NC(=O)CCN(CC)CC)=C(C(O)=O)C(C)=N1
Computed Properties
- Exact Mass: 285.11487
Experimental Properties
- Density: 1.275±0.06 g/cm3(Predicted)
- Melting Point: 195-197 °C(Solv: acetone (67-64-1))
- Boiling Point: 389.7±42.0 °C(Predicted)
- PSA: 82.53
- pka: 0.90±0.10(Predicted)
4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
62177-37-1 (4-Isothiazolecarboxylic acid,5-[[3-(diethylamino)-1-oxopropyl]amino]-3-methyl-) Related Products
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